Cas no 942215-53-4 (2-(4-Bromophenyl)-5-Benzoxazolecarbonitrile)

2-(4-Bromophenyl)-5-Benzoxazolecarbonitrile structure
942215-53-4 structure
Product Name:2-(4-Bromophenyl)-5-Benzoxazolecarbonitrile
CAS No:942215-53-4
MF:C14H7BrN2O
MW:299.122182130814
CID:2104394
Update Time:2023-08-03

2-(4-Bromophenyl)-5-Benzoxazolecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(4-bromophenyl)-5-Benzoxazolecarbonitrile
    • 2-(4-Bromophenyl)-5-Benzoxazolecarbonitrile
    • Inchi: 1S/C14H7BrN2O/c15-11-4-2-10(3-5-11)14-17-12-7-9(8-16)1-6-13(12)18-14/h1-7H
    • InChI Key: KUGAMILBCUHDFQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=NC2C=C(C#N)C=CC=2O1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 345
  • Topological Polar Surface Area: 49.8
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